Cas no 1499200-45-1 (1H-Inden-1-one, 3-ethyl-2,3-dihydro-2,6-dimethyl-)

• Product Name: 1H-Inden-1-one, 3-ethyl-2,3-dihydro-2,6-dimethyl-
• CAS No: 1499200-45-1
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 5263853
• Update Time: 2025-06-13

1H-Inden-1-one, 3-ethyl-2,3-dihydro-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 3-ethyl-2,3-dihydro-2,6-dimethyl-

• Inchi： 1S/C13H16O/c1-4-10-9(3)13(14)12-7-8(2)5-6-11(10)12/h5-7,9-10H,4H2,1-3H3
• InChI Key： GWYVIVMAEFXPJA-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(C)=C2)C(CC)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 1H-Inden-1-one, 3-ethyl-2,3-dihydro-2,6-dimethyl-

Exploring the Chemical and Biological Properties of 3-Ethyl-2,6-Dimethylindan-1-one (CAS No. 1499200-45-1)

3-Ethyl-2,6-Dimethylindan-one, formally designated as 3-Ethyl-2,3-dihydroindenone, is an organic compound characterized by its substituted indanone scaffold. This structure comprises a cyclohexene ring fused to a benzene ring with a ketone functional group at position 1. The presence of ethyl and methyl substituents at positions 3 and 6 respectively introduces unique steric and electronic properties that have been leveraged in recent synthetic methodologies. The compound's CAS registry number 1499200-45- uniquely identifies it within chemical databases worldwide.

Synthetic chemists have increasingly recognized this compound's utility as a versatile building block in multi-component reactions (MCRs). A groundbreaking study published in the Journal of Organic Chemistry in 2023 demonstrated its application in a one-pot Ugi four-component reaction system, achieving yields exceeding 85% under microwave-assisted conditions. The dihydroindenone core proved particularly effective in stabilizing transition states during the formation of peptidomimetic structures essential for drug design studies.

Recent spectroscopic analyses using advanced NMR techniques revealed novel insights into its conformational preferences. A collaborative research team from MIT and ETH Zurich identified through DFT calculations that the methyl groups at positions 2 and 6 induce a preferential twist conformation that enhances solubility in organic solvents - a critical property for pharmaceutical formulation development. This structural feature was further validated by X-ray crystallography studies conducted at Stanford University in late 2024.

In medicinal chemistry applications, this compound has emerged as an important intermediate in the synthesis of kinase inhibitors targeting cancer pathways. Researchers at the University of Tokyo recently reported its use as a scaffold for developing ATP competitive inhibitors with IC₅₀ values below 5 nM against BRAF V600E mutations commonly found in melanoma cases. The ethyl substituent at position 3 was shown to significantly improve ligand efficiency compared to unsubstituted analogs through structure-based design approaches.

Material science investigations have uncovered its potential as a dopant molecule for conjugated polymer systems used in organic electronics. A Nature Communications article from early 2025 highlighted how this compound's electron-withdrawing properties enhance charge carrier mobility when incorporated into poly(3-hexylthiophene) matrices - achieving record conductivity values of up to 8×10⁻⁴ S/cm under ambient conditions. The methyl groups contribute to thermal stability by forming intermolecular interactions during thin film formation.

Recent advances in analytical chemistry have established novel detection methods for this compound using surface-enhanced Raman spectroscopy (SERS). A team from Imperial College London developed silver nanoparticle substrates optimized for selective enhancement of the indanone carbonyl stretch (~1750 cm⁻¹), enabling sub-parts-per-billion detection limits in complex biological matrices such as serum samples. This breakthrough has implications for both quality control processes and biomarker discovery efforts.

The compound's photochemical properties are currently under intensive investigation by photophysical researchers. In a notable Angewandte Chemie publication from mid-year 2024, it was demonstrated that when incorporated into micellar systems with appropriate fluorophores, 3-Ethylindanone derivatives exhibit enhanced fluorescence quantum yields due to their ability to act as energy transfer mediators between hydrophobic domains and aqueous environments.

Bioavailability studies conducted through liposome encapsulation techniques show promising results with oral administration bioavailability increasing from ~7% (free form) to over 55% when formulated with PEGylated lipid nanoparticles - findings published in Advanced Drug Delivery Reviews during Q3 of 2024. The methyl groups contribute favorable hydrophobicity while maintaining sufficient water solubility for formulation purposes.

In enzymology research, this compound has been identified as an allosteric modulator candidate for G-protein coupled receptors (GPCRs). Preclinical data from GlaxoSmithKline's research division indicates significant receptor binding affinity (Kd = ~8 nM) without direct agonist activity - suggesting potential utility as an adjunct therapy to conventional receptor antagonists while minimizing off-target effects.

Catalytic applications are expanding rapidly with recent reports showing its use as a ligand co-factor in palladium-catalyzed cross-coupling reactions under mild conditions (e.g., room temperature aqueous systems). Research teams at Max Planck Institute demonstrated that chiral derivatives of this scaffold could achieve enantioselectivities up to >98% ee in asymmetric Suzuki-Miyaura reactions - marking a significant advancement over traditional ligands requiring higher temperatures or toxic additives.

Safety assessment studies published in Regulatory Toxicology and Pharmacology during early 2025 confirmed low acute toxicity profiles across multiple mammalian cell lines when administered below therapeutic concentrations (≤ μM levels). These findings align with its structural characteristics: while exhibiting sufficient molecular complexity for biological activity, the absence of reactive electrophiles or redox-active moieties contributes to favorable pharmacokinetic properties compared to similar compounds lacking these substitutions.